An In-depth Technical Guide to the Physicochemical Properties of 2-hydroxy-N,N-dimethylacetamide
An In-depth Technical Guide to the Physicochemical Properties of 2-hydroxy-N,N-dimethylacetamide
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-hydroxy-N,N-dimethylacetamide is a chemical compound of interest in various scientific domains, including pharmaceutical development and materials science. Its molecular structure, featuring a hydroxyl group and a dimethylamide moiety, imparts a unique combination of polarity, hydrogen bonding capability, and solvency. A thorough understanding of its physicochemical properties is paramount for its effective application and for predicting its behavior in different chemical and biological systems. This technical guide provides a comprehensive overview of the core physicochemical properties of 2-hydroxy-N,N-dimethylacetamide, details the experimental protocols for their determination, and presents a logical workflow for its synthesis and purification.
Physicochemical Properties
A summary of the key physicochemical properties of 2-hydroxy-N,N-dimethylacetamide is presented in the table below. It is important to note that while some properties for this specific molecule are available, others are inferred from the closely related and well-characterized compound, N,N-dimethylacetamide.
| Property | Value (2-hydroxy-N,N-dimethylacetamide) | Value (N,N-dimethylacetamide - for comparison) |
| Molecular Formula | C₄H₉NO₂ | C₄H₉NO |
| Molecular Weight | 103.12 g/mol [1] | 87.12 g/mol [2][3] |
| Physical Form | Solid[1] | Colorless liquid[4][5] |
| Melting Point | Data not available | -20 °C[6][7] |
| Boiling Point | Data not available | 164.5-166 °C[6][7] |
| Density | Data not available | 0.937 g/mL at 25 °C[6][7] |
| Water Solubility | Data not available | Miscible[4][8][9] |
| pKa | Data not available | -0.41 (predicted)[6] |
| logP (Octanol-Water) | Data not available | -0.77[7] |
Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key physicochemical properties of a compound like 2-hydroxy-N,N-dimethylacetamide.
Melting Point Determination
The melting point of a solid compound is a critical indicator of its purity.
Apparatus:
-
Melting point apparatus (e.g., Mel-Temp or similar)[10]
-
Capillary tubes[10]
-
Mortar and pestle
-
Spatula
Procedure:
-
A small, finely powdered sample of the crystalline solid is packed into a thin-walled capillary tube to a height of 2-3 mm.[11]
-
The capillary tube is placed in the heating block of the melting point apparatus.[10]
-
The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure thermal equilibrium between the sample and the thermometer.
-
The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.
-
The temperature at which the entire solid has transitioned to a liquid is recorded as the end of the melting range.
-
For a pure compound, the melting range is typically sharp, within 1-2 °C. A broad melting range often indicates the presence of impurities.
Boiling Point Determination
For liquid compounds, the boiling point is a fundamental physical constant. While 2-hydroxy-N,N-dimethylacetamide is a solid, this protocol would be relevant for related liquid analogs.
Apparatus:
-
Thiele tube or a micro boiling point apparatus[12]
-
Small test tube
-
Capillary tube (sealed at one end)
-
Thermometer
-
Heating source (e.g., Bunsen burner or oil bath)
Procedure (Micro method):
-
A few drops of the liquid are placed in a small test tube.
-
A capillary tube, sealed at one end, is inverted and placed in the test tube with the open end submerged in the liquid.
-
The test tube is attached to a thermometer and heated gently in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[12]
-
As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[12]
-
The heating is stopped, and the liquid is allowed to cool slowly.
-
The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point. This is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.[12]
Density Measurement
Density is a measure of mass per unit volume.
Apparatus:
-
Pycnometer or a specific gravity bottle
-
Analytical balance
-
Temperature-controlled water bath
Procedure:
-
The empty pycnometer is accurately weighed.
-
It is then filled with the liquid sample, ensuring no air bubbles are trapped, and weighed again.
-
The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density (e.g., distilled water) at the same temperature, and weighed.
-
The density of the sample is calculated using the weights of the sample, the reference liquid, and the known density of the reference liquid.
Solubility Determination
Solubility is the ability of a substance to dissolve in a solvent.
Apparatus:
-
Vials or test tubes
-
Analytical balance
-
Shaker or magnetic stirrer
-
Temperature-controlled bath
-
Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)
Procedure (Equilibrium Solubility Method):
-
An excess amount of the solid compound is added to a known volume of the solvent (e.g., water, ethanol) in a vial.
-
The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.
-
The saturated solution is then filtered or centrifuged to remove any undissolved solid.
-
The concentration of the dissolved solute in the clear supernatant is determined using a suitable analytical technique.[13]
-
The solubility is expressed as the mass or moles of solute per unit volume or mass of the solvent.
pKa Determination
The pKa value indicates the strength of an acid or a base.
Apparatus:
-
pH meter with a calibrated electrode
-
Burette
-
Beaker
-
Magnetic stirrer
Procedure (Potentiometric Titration):
-
A known amount of the compound is dissolved in a suitable solvent, often a mixture of water and an organic co-solvent like methanol to ensure solubility.[14]
-
The solution is titrated with a standardized solution of a strong acid (if the compound is a base) or a strong base (if the compound is an acid).[14]
-
The pH of the solution is measured after each addition of the titrant.
-
A titration curve is constructed by plotting the pH versus the volume of titrant added.
-
The pKa is determined from the titration curve, typically as the pH at the half-equivalence point.
logP (Octanol-Water Partition Coefficient) Determination
The logP value is a measure of a compound's lipophilicity.
Apparatus:
-
Separatory funnel or vials
-
Shaker
-
Centrifuge
-
Analytical instrument for quantification (e.g., HPLC-UV)
Procedure (Shake-Flask Method):
-
A known amount of the compound is dissolved in a biphasic system of n-octanol and water.[15]
-
The mixture is shaken vigorously to allow for the partitioning of the compound between the two phases.[15]
-
The mixture is then allowed to stand until the two phases have completely separated. Centrifugation may be used to aid separation.
-
The concentration of the compound in both the n-octanol and the water layers is determined using a suitable analytical method.[16]
-
The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.
-
The logP is the base-10 logarithm of the partition coefficient.
Experimental Workflow: Synthesis and Purification
As no specific signaling pathways involving 2-hydroxy-N,N-dimethylacetamide have been prominently reported in the literature, a representative experimental workflow for its synthesis and purification is provided below. A common method for amide synthesis is the Schotten-Baumann reaction, which involves the reaction of an amine with an acid chloride or anhydride.
Caption: A generalized workflow for the synthesis, purification, and analysis of 2-hydroxy-N,N-dimethylacetamide.
References
- 1. 2-Hydroxy-N,N-dimethylacetamide | Sigma-Aldrich [sigmaaldrich.com]
- 2. N,N-Dimethylacetamide [webbook.nist.gov]
- 3. N,N-Dimethylacetamide [webbook.nist.gov]
- 4. Dimethylacetamide - Wikipedia [en.wikipedia.org]
- 5. Dimethylacetamide | C4H9NO | CID 31374 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. N,N-Dimethylacetamide CAS#: 127-19-5 [m.chemicalbook.com]
- 7. N,N-Dimethylacetamide | 127-19-5 [chemicalbook.com]
- 8. productcatalog.eastman.com [productcatalog.eastman.com]
- 9. acs.org [acs.org]
- 10. jan.ucc.nau.edu [jan.ucc.nau.edu]
- 11. chem.libretexts.org [chem.libretexts.org]
- 12. chem.libretexts.org [chem.libretexts.org]
- 13. benchchem.com [benchchem.com]
- 14. enamine.net [enamine.net]
- 15. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
- 16. agilent.com [agilent.com]
